Cas no 766-95-0 (2,5-Diethyl-1H-pyrrole)

2,5-Diethyl-1H-pyrrole Properties

Names and Identifiers

• 2,5-Diethyl-1H-pyrrole
• 1H-Pyrrole,2,5-diethyl-
• 2,5-Diaethyl-pyrrol
• 2,5-diethyl-pyrrole
• AC1L38VP
• AK103475
• ANW-64761
• CTK8C0494
• SureCN890877
• DTXSID60227418
• SB63290
• 1H-Pyrrole, 2,5-diethyl-
• 2,5-diethylpyr-role
• 766-95-0
• SCHEMBL890877
• CIKZQBMEPDKJHF-UHFFFAOYSA-N
• +Expand

• InChIKey： CIKZQBMEPDKJHF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13N/c1-3-7-5-6-8(4-2)9-7/h5-6,9H,3-4H2,1-2H3
• SMILES： CCC1=CC=C(CC)N1

Computed Properties

• Exact Mass: 123.10489
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 123.105
• Heavy Atom Count: 9
• Complexity: 70.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79
• Refractive Index: 1.4844 (estimate)
• Boiling Point: 186.05°C
• Melting Point: 63.75°C (estimate)
• Flash Point: 69.2°C
• Density: 0.9098 (estimate)